Cas no 2172127-37-4 (1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea)

• Product Name: 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea
• CAS No: 2172127-37-4
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6373588
• PubChem ID: 165518398
• Update Time: 2025-05-24

1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea
• EN300-1275993
• 2172127-37-4

• Inchi： 1S/C8H12N4O/c1-11(2)8(13)12(9)7-5-3-4-6-10-7/h3-6H,9H2,1-2H3
• InChI Key： KDMWOPCSWIYRSD-UHFFFAOYSA-N
• SMILES： O=C(N(C1C=CC=CN=1)N)N(C)C

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.5Ų

Additional information on 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea

Introduction to 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea (CAS No. 2172127-37-4)

1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea, identified by the Chemical Abstracts Service Number (CAS No.) 2172127-37-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic urea derivative features a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a pyridine ring and a dimethyl substitution pattern contributes to its distinctive chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea consists of a central urea moiety connected to a pyridine ring at the 1-position and two methyl groups at the 3-position. This arrangement imparts both steric hindrance and electronic effects that can influence its reactivity and biological activity. The pyridine ring, in particular, is known for its ability to interact with biological targets such as enzymes and receptors, which has led to its incorporation in numerous pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of urea derivatives due to their versatility in modulating biological pathways. 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea has been investigated for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Its unique structural features make it a valuable scaffold for designing novel compounds with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving condensation reactions between appropriate precursors. This ease of synthesis allows researchers to modify the structure further and explore derivatives that may exhibit improved pharmacological profiles. The dimethyl groups at the 3-position not only contribute to steric bulk but also influence electronic distribution, which can be fine-tuned to optimize interactions with biological targets.

Recent studies have highlighted the importance of 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The pyridine ring in 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea provides a hydrogen bonding moiety that can interact with key residues in kinase active sites, making it an attractive candidate for further development.

Additionally, the compound has shown promise in antimicrobial applications. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents with novel mechanisms of action. 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea has been tested against various bacterial strains and has demonstrated efficacy in inhibiting growth by interfering with essential metabolic processes. Its structural features allow it to disrupt bacterial cell wall synthesis or DNA replication, offering a potential solution to combat resistant infections.

The versatility of 1-amino-3,3-dimethyl-1-(pyridin-2-yl)urea extends beyond its direct biological activity. It serves as a valuable intermediate in the synthesis of more complex molecules with tailored properties. Researchers have leveraged this compound to develop libraries of derivatives for high-throughput screening (HTS), enabling rapid identification of lead compounds with desired pharmacological characteristics. This approach has accelerated drug discovery efforts and led to the identification of several promising candidates for further preclinical evaluation.

In conclusion, 1-amino-3,3-dimethyl-1-(pyridin-2-yll urea (CAS No. 2172127 -37 -4) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its role as a scaffold for designing novel drugs underscores its importance in addressing unmet medical needs across multiple disease areas. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.